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Compound of Interest

Compound Name: ML132

Cat. No.: B15581859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML132 is a potent and selective inhibitor of caspase-1, an enzyme crucial in the inflammatory

process.[1][2] Accurate preparation of ML132 stock solutions is fundamental for reliable and

reproducible experimental outcomes in anti-inflammatory and anti-cancer research.[1] These

application notes provide a detailed protocol for the preparation, storage, and handling of

ML132 stock solutions for in vitro and in vivo applications.

Physicochemical and Solubility Data
Proper understanding of the physicochemical properties of ML132 is essential for preparing

accurate stock solutions. The following table summarizes key quantitative data for ML132.
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Property Value Source

Molecular Weight 477.94 g/mol [3]

CAS Number 1230628-71-3 [3]

Appearance White solid powder [3]

Purity
>98% (refer to Certificate of

Analysis)
[3]

Solubility in DMSO Soluble [3]

Solubility in Water Not soluble [3]

Experimental Protocols
In Vitro Stock Solution Preparation (DMSO)
This protocol describes the preparation of a 10 mM stock solution of ML132 in Dimethyl

Sulfoxide (DMSO).

Materials:

ML132 powder

Anhydrous or high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the vial of ML132 powder to reach room temperature before opening to

prevent moisture condensation.
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Weighing: Carefully weigh the desired amount of ML132 powder using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.78 mg of

ML132.

Calculation: 477.94 g/mol × 0.010 mol/L × 0.001 L = 0.0047794 g = 4.78 mg

Dissolution: Add the calculated amount of ML132 powder to a sterile tube. Add the

appropriate volume of DMSO to achieve the desired concentration.

Mixing: Vortex the solution thoroughly until the ML132 is completely dissolved. If necessary,

sonicate the solution for 5-10 minutes or warm it gently to aid dissolution.[1] Ensure the final

solution is clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[1] Store the aliquots at -20°C for

long-term storage (months to years) or at -80°C for up to 6 months.[1][3] When stored at

-80°C, it is recommended to use the solution within 6 months.[1] Protect from light.[1]

Stock Solution Preparation Calculator (for DMSO):

Desired
Concentration

Mass of ML132 for
1 mL

Mass of ML132 for
5 mL

Mass of ML132 for
10 mL

1 mM 0.478 mg 2.39 mg 4.78 mg

5 mM 2.39 mg 11.95 mg 23.9 mg

10 mM 4.78 mg 23.9 mg 47.8 mg

In Vivo Working Solution Preparation
For in vivo experiments, it is often necessary to prepare a working solution with a vehicle that is

well-tolerated by the animal model. It is recommended to prepare these solutions freshly on the

day of use.[1]

Example Protocol using PEG300, Tween-80, and Saline:[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15581859?utm_src=pdf-body
https://www.benchchem.com/product/b15581859?utm_src=pdf-body
https://www.benchchem.com/product/b15581859?utm_src=pdf-body
https://www.benchchem.com/product/b15581859?utm_src=pdf-body
https://www.medchemexpress.com/ML132.html
https://www.medchemexpress.com/ML132.html
https://www.medchemexpress.com/ML132.html
https://www.medkoo.com/products/6213
https://www.medchemexpress.com/ML132.html
https://www.medchemexpress.com/ML132.html
https://www.medchemexpress.com/ML132.html
https://www.medchemexpress.com/ML132.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol yields a working solution with a vehicle composition of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% Saline.

Materials:

ML132 stock solution in DMSO (e.g., 20.8 mg/mL)

PEG300

Tween-80

Sterile Saline

Sterile tubes

Procedure:

Initial Dilution: In a sterile tube, take the required volume of the ML132 DMSO stock solution.

For example, to prepare 1 mL of a 2.08 mg/mL working solution, start with 100 µL of a 20.8

mg/mL DMSO stock.

Add Co-solvent: Add 400 µL of PEG300 to the DMSO solution and mix thoroughly until the

solution is clear.

Add Surfactant: Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add Aqueous Vehicle: Add 450 µL of sterile saline to bring the total volume to 1 mL. Mix

gently but thoroughly.

Final Concentration: This procedure results in a 2.08 mg/mL (approximately 4.35 mM)

working solution.[1]

Experimental Workflow
The following diagram illustrates the general workflow for preparing an ML132 stock solution.
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Caption: Workflow for ML132 Stock Solution Preparation.

Safety Precautions
Always handle ML132 and solvents in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for ML132 for comprehensive safety information.

By following these detailed protocols and guidelines, researchers can ensure the accurate and

consistent preparation of ML132 stock solutions, leading to more reliable and reproducible

experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of ML132
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581859#how-to-prepare-ml132-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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